Cas no 2097864-72-5 (2-chloro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide)

• Product Name: 2-chloro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide
• CAS No: 2097864-72-5
• MF: C₁₇H₁₃ClN₄O
• MW: 324.764322042465
• CID: 5467491
• Update Time: 2025-11-01

2-chloro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide
• 2-chloro-N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]benzamide

• Inchi： 1S/C17H13ClN4O/c18-14-6-2-1-5-13(14)17(23)22-11-15-16(21-9-8-20-15)12-4-3-7-19-10-12/h1-10H,11H2,(H,22,23)
• InChI Key： BONHMZLFENEOOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC1C(C2C=NC=CC=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 324.0777887 g/mol
• Monoisotopic Mass: 324.0777887 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 324.8
• XLogP3: 1.8
• Topological Polar Surface Area: 67.8

Additional information on 2-chloro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide

Introduction to 2-chloro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide (CAS No. 2097864-72-5)

2-chloro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide, a compound with the CAS number 2097864-72-5, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and features a unique structural framework that includes a chlorobenzene moiety, a pyrazine ring, and a pyridine substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-chloro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide has been extensively studied, with several methodologies reported in the literature. One common approach involves the coupling of 2-chlorobenzoyl chloride with an appropriately substituted amine derivative. The resulting product is then further modified to introduce the pyrazine and pyridine functionalities. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these synthetic routes, making the compound more accessible for large-scale production.

In terms of its biological activity, 2-chloro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. Studies have shown that this compound can selectively inhibit certain kinases, thereby disrupting signaling pathways that promote tumor growth and metastasis.

Beyond its anticancer properties, 2-chloro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide has also been investigated for its anti-inflammatory and neuroprotective effects. In vitro and in vivo studies have indicated that it can reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. Additionally, preliminary research suggests that it may have neuroprotective properties, potentially making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-chloro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide have also been studied to assess its suitability for therapeutic use. Data from animal models have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body without causing significant side effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit in patients with certain types of cancer and inflammatory conditions. These findings have generated significant interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

In conclusion, 2-chloro-N-{[3-(pyridin-3-yl)pyrazin-2-yl]methyl}benzamide (CAS No. 2097864-72-5) is a multifaceted compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing treatments for various diseases.